Cas no 57248-36-9 (Methanone, (4-ethyl-2,5-dimethyl-3-thienyl)phenyl-)

• Product Name: Methanone, (4-ethyl-2,5-dimethyl-3-thienyl)phenyl-
• CAS No: 57248-36-9
• MF: C₁₅H₁₆OS
• MW: 244.351943016052
• CID: 346001
• PubChem ID: 71444248
• Update Time: 2025-04-19

Methanone, (4-ethyl-2,5-dimethyl-3-thienyl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-ethyl-2,5-dimethyl-3-thienyl)phenyl-
• (4-ethyl-2,5-dimethylthiophen-3-yl)-phenylmethanone
• DTXSID00853038
• 57248-36-9
• (4-Ethyl-2,5-dimethylthiophen-3-yl)(phenyl)methanone

• Inchi： 1S/C15H16OS/c1-4-13-10(2)17-11(3)14(13)15(16)12-8-6-5-7-9-12/h5-9H,4H2,1-3H3
• InChI Key： HXILJIKTCBJZMG-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(C2C=CC=CC=2)=O)C(=C1C)CC

Computed Properties

• Exact Mass: 244.09228
• Monoisotopic Mass: 244.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07